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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B15569262 Get Quote

Essential Safety and Handling of 15(S)-
Latanoprost
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

15(S)-Latanoprost, a prostaglandin F2α analogue. Adherence to these procedures is essential

for ensuring personnel safety and minimizing environmental exposure. The following

information outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and proper disposal methods.

Hazard Identification
15(S)-Latanoprost is a derivative of Latanoprost and should be handled with caution.[1]

Although some safety data sheets may not classify the pure substance as hazardous, solutions

containing Latanoprost or its isomers can present several risks. It is suspected of damaging

fertility or the unborn child and causes serious eye irritation.[2][3] In solution with flammable

solvents like methyl acetate, it is considered a highly flammable liquid and vapor.[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 15(S)-Latanoprost to prevent skin

and eye contact, inhalation, and ingestion. The required PPE is summarized in the table below.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Two pairs of powder-free nitrile

or neoprene gloves are

recommended. Change gloves

regularly or immediately if

contaminated, torn, or

punctured.

Eye and Face Protection Safety goggles or face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles. A face shield may be

necessary if there is a risk of

splashes.

Body Protection Laboratory coat or gown

A disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs is required.

Respiratory Protection NIOSH-approved respirator

A respirator (e.g., N95 or

higher) should be used when

handling the powder outside of

a chemical fume hood or if

there is a risk of aerosol

generation.

Head and Foot Protection Head/hair and shoe covers

Disposable head, hair, and

shoe covers are recommended

to prevent contamination.

Operational Plan: Step-by-Step Handling Procedure
The following workflow ensures the safe handling of 15(S)-Latanoprost from receipt to

disposal.
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Workflow for Handling 15(S)-Latanoprost

Preparation

Handling

Post-Handling

Disposal

Inspect Container

Don Appropriate PPE

Prepare Work Area

Weighing (in fume hood)

Dissolving

Use and Transfer

Decontaminate Work Area

Securely Cap Containers

Segregate Waste

Label Hazardous Waste

Store for Pickup

Click to download full resolution via product page

Safe handling workflow for 15(S)-Latanoprost.
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1. Preparation

Inspect Container: Upon receipt, carefully inspect the container for any signs of damage or

leakage.

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Prepare Work Area: Ensure a clean and uncluttered workspace. Verify that a chemical spill

kit and an emergency eyewash station are readily accessible. All handling of 15(S)-
Latanoprost, especially as a solid, should be conducted in a chemical fume hood or other

ventilated enclosure.

2. Handling

Weighing: If handling the solid form, weigh the required amount within a chemical fume

hood. Use anti-static measures to prevent the dispersal of powder.

Dissolving: When preparing a solution, add the solvent to the weighed compound slowly to

prevent splashing.

Use and Transfer: Utilize calibrated equipment for all transfers to minimize waste and the

potential for aerosol generation. Avoid touching the tip of the dispensing container to any

surface to prevent cross-contamination.

3. Post-Handling

Decontaminate Work Area: After use, thoroughly decontaminate the work surface.

Secure Containers: Securely cap all containers of 15(S)-Latanoprost.

Disposal Plan
Proper disposal of 15(S)-Latanoprost and any contaminated materials is crucial to prevent

environmental release and ensure regulatory compliance.

Waste Segregation: Do not mix 15(S)-Latanoprost waste with non-hazardous waste. All

contaminated materials must be segregated into appropriately labeled, sealed containers.
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Solid Waste: Dispose of all disposable items that have come into contact with 15(S)-
Latanoprost, such as gloves, pipette tips, and absorbent paper, in a designated hazardous

waste bag.

Liquid Waste: Collect all aqueous and solvent-based solutions containing 15(S)-Latanoprost
in a designated, sealed, and properly labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.

Labeling and Storage: Affix a hazardous waste label to all waste containers, clearly

identifying the contents as "Hazardous Waste" and "15(S)-Latanoprost". Keep containers

sealed when not in use and store them in a designated, secure area awaiting collection by a

licensed environmental waste management contractor.

Emergency Procedures
Spills: In the event of a spill, evacuate non-essential personnel from the area. Wearing

appropriate PPE, contain the spill using an inert absorbent material like vermiculite or sand.

Collect the absorbent material and any contaminated debris into a sealed, labeled container

for proper disposal. Clean the spill area thoroughly.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation develops.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control

center immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.scbt.com/p/15-s-latanoprost-145773-22-4
https://cdn.caymanchem.com/cdn/msds/16818m.pdf
https://materie-prime.farmalabor.it/sds_completa/15955_en.pdf
https://www.benchchem.com/product/b15569262#personal-protective-equipment-for-handling-15-s-latanoprost
https://www.benchchem.com/product/b15569262#personal-protective-equipment-for-handling-15-s-latanoprost
https://www.benchchem.com/product/b15569262#personal-protective-equipment-for-handling-15-s-latanoprost
https://www.benchchem.com/product/b15569262#personal-protective-equipment-for-handling-15-s-latanoprost
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

